Cas no 3081-07-0 (Octamethyl-1,7-tetrasiloxanediol)

• Product name: Octamethyl-1,7-tetrasiloxanediol
• CAS No: 3081-07-0
• MF: C₈H₂₆O₅Si₄
• MW: 314.631046772003
• CID: 312222
• PubChem ID: 76504

Octamethyl-1,7-tetrasiloxanediol Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol,1,1,3,3,5,5,7,7-octamethyl-
• hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilane
• 1,1,3,3,5,5,7,7-Octamethyltetrasiloxane-1,7-diol
• Octamethyltetrasiloxane-1,7-diol
• tetrasiloxane-1,7-diol, 1,1,3,3,5,5,7,7-octamethyl-
• 1,1,3,3,5,5,7,7-octamethyl-7-tetrasiloxanediol
• 3081-07-0
• VERNMKKMBJGSQB-UHFFFAOYSA-N
• 1,7-dihydroxyoctamethyltetrasiloxane
• SCHEMBL677683
• 1,7-dihydroxy-1,1,3,3,5,5,7,7-octamethyltetrasiloxane
• Octamethyl-1,7-tetrasiloxanediol
• NS00125941
• CHEBI:132282
• 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-
• DTXSID6062834

• Inchi： 1S/C8H26O5Si4/c1-14(2,9)11-16(5,6)13-17(7,8)12-15(3,4)10/h9-10H,1-8H3
• InChI Key： VERNMKKMBJGSQB-UHFFFAOYSA-N
• SMILES： C[Si](O[Si](O[Si](O[Si](O)(C)C)(C)C)(C)C)(C)O

Computed Properties

• Exact Mass: 314.08568
• Monoisotopic Mass: 314.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 267.2±23.0 °C at 760 mmHg
• Flash Point: 115.4±22.6 °C
• Refractive Index: 1.431
• PSA: 68.15
• LogP: 1.82800
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Octamethyl-1,7-tetrasiloxanediol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on Octamethyl-1,7-tetrasiloxanediol

Octamethyl-1,7-tetrasiloxanediol (CAS No. 3081-07-0): A Comprehensive Overview

Octamethyl-1,7-tetrasiloxanediol (CAS No. 3081-07-0) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and materials science. This siloxane-based molecule is characterized by its unique structure, which consists of a central siloxane backbone flanked by two hydroxyl groups and eight methyl groups. The compound's chemical formula is C₈H₂₄O₂Si₄, and it is known for its excellent thermal stability, low toxicity, and high solubility in organic solvents.

The structure of Octamethyl-1,7-tetrasiloxanediol plays a crucial role in its properties and applications. The siloxane backbone provides the molecule with flexibility and stability, while the hydroxyl groups contribute to its reactivity and solubility. This combination makes it an ideal candidate for various chemical reactions and formulations. Recent studies have highlighted the compound's potential in the development of advanced materials, particularly in the areas of coatings, adhesives, and lubricants.

In the field of materials science, Octamethyl-1,7-tetrasiloxanediol has been extensively studied for its use in the synthesis of silicone-based polymers. These polymers are known for their excellent thermal stability, low surface tension, and resistance to environmental factors such as UV radiation and moisture. The compound's ability to form stable networks through cross-linking reactions has made it a valuable component in the production of high-performance coatings and sealants. For instance, a recent study published in the Journal of Applied Polymer Science demonstrated that Octamethyl-1,7-tetrasiloxanediol-based coatings exhibited superior adhesion properties and durability compared to traditional silicone coatings.

In pharmaceutical research, Octamethyl-1,7-tetrasiloxanediol has shown promise as a drug delivery vehicle. Its biocompatibility and low toxicity make it suitable for use in topical formulations and medical devices. A study published in the International Journal of Pharmaceutics explored the use of Octamethyl-1,7-tetrasiloxanediol-based nanoparticles for targeted drug delivery. The results indicated that these nanoparticles could effectively encapsulate and release therapeutic agents, enhancing their bioavailability and efficacy.

The synthesis of Octamethyl-1,7-tetrasiloxanediol involves several well-established methods. One common approach is the hydrosilylation reaction between an alkene or alkyne and a silane compound containing a Si-H bond. This reaction is typically catalyzed by platinum or palladium complexes and can be carried out under mild conditions. Another method involves the ring-opening polymerization of cyclic siloxanes followed by hydrolysis to introduce the hydroxyl groups. Both methods offer high yields and good control over the molecular weight and structure of the final product.

The safety profile of Octamethyl-1,7-tetrasiloxanediol is another important aspect to consider. Extensive toxicological studies have shown that the compound exhibits low toxicity both in vitro and in vivo. It is not classified as a hazardous substance under current regulations and is considered safe for use in various applications. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In environmental science, the impact of Octamethyl-1,7-tetrasiloxanediol on ecosystems has been investigated to assess its environmental fate and effects. Studies have shown that the compound degrades readily under natural conditions through processes such as photodegradation and biodegradation. This rapid degradation minimizes its potential for bioaccumulation and long-term environmental impact.

The commercial availability of Octamethyl-1,7-tetrasiloxanediol has increased significantly over recent years due to its growing demand in various industries. Major chemical suppliers offer high-purity grades suitable for research and industrial applications. The compound's versatility has also led to its incorporation into numerous commercial products, ranging from personal care items to industrial coatings.

In conclusion, Octamethyl-1,7-tetrasiloxanediol (CAS No. 3081-07-0) is a multifaceted compound with a broad spectrum of applications across multiple fields. Its unique chemical structure endows it with desirable properties such as thermal stability, biocompatibility, and reactivity, making it an invaluable component in advanced materials science, pharmaceutical research, and environmental studies. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.